Cas no 63777-67-3 (2H-Benzotriazole, 2-(2-phenylethyl)-)

• Product Name: 2H-Benzotriazole, 2-(2-phenylethyl)-
• CAS No: 63777-67-3
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 4090988
• PubChem ID: 3762917
• Update Time: 2025-10-31

2H-Benzotriazole, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzotriazole, 2-(2-phenylethyl)-
• 63777-67-3
• 2-(2-Phenylethyl)-2H-1,2,3-benzotriazole
• starbld0026250
• 2-(2-phenylethyl)benzotriazole
• 2-Phenethyl-2H-benzotriazole
• 2-Phenethyl-2H-benzo[d][1,2,3]triazole

• Inchi： 1S/C14H13N3/c1-2-6-12(7-3-1)10-11-17-15-13-8-4-5-9-14(13)16-17/h1-9H,10-11H2
• InChI Key： QQVPSSPGCBPRAO-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 2H-Benzotriazole, 2-(2-phenylethyl)-

2H-Benzotriazole, 2-(2-phenylethyl)- (CAS No. 63777-67-3): An Overview of Its Properties and Applications

2H-Benzotriazole, 2-(2-phenylethyl)- (CAS No. 63777-67-3) is a versatile organic compound that has gained significant attention in various scientific and industrial applications. This compound, commonly referred to as 2-(2-Phenylethyl)benzotriazole, belongs to the class of benzotriazoles and is characterized by its unique chemical structure and properties. In this article, we will delve into the chemical properties, synthesis methods, and applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of 2H-Benzotriazole, 2-(2-phenylethyl)- is C₁₃H₁₃N₃, with a molecular weight of approximately 207.26 g/mol. The compound features a benzotriazole core with a phenylethyl substituent attached to the nitrogen atom at the 2-position. This specific substitution pattern imparts unique physical and chemical properties to the molecule.

The compound is known for its excellent stability under various conditions, including exposure to UV light and high temperatures. It is also highly soluble in organic solvents such as ethanol, methanol, and acetone, but has limited solubility in water. These properties make it suitable for a wide range of applications, particularly in areas where stability and solubility are critical.

Synthesis Methods

The synthesis of 2H-Benzotriazole, 2-(2-phenylethyl)- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of benzotriazole with 2-phenylethyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product.

Another approach involves the use of transition metal catalysts to facilitate the coupling reaction between benzotriazole and phenylethyl halides. This method offers higher yields and better selectivity compared to traditional methods, making it more suitable for large-scale production.

Applications in Industry and Research

2H-Benzotriazole, 2-(2-phenylethyl)- finds extensive use in various industries due to its unique properties. One of its primary applications is as a UV stabilizer in polymers and coatings. The compound effectively absorbs UV radiation and converts it into heat energy, thereby preventing photodegradation of the material. This property makes it an essential additive in plastic products, paints, and coatings used in outdoor applications.

In addition to its role as a UV stabilizer, 2H-Benzotriazole, 2-(2-phenylethyl)- is also used as an antioxidant in lubricants and fuels. Its ability to scavenge free radicals helps prevent oxidation and prolongs the lifespan of these materials.

In the pharmaceutical industry, benzotriazoles have been explored for their potential therapeutic applications. Recent studies have shown that certain derivatives of benzotriazoles exhibit anti-inflammatory and anti-cancer properties. While more research is needed to fully understand their mechanisms of action, these findings suggest that compounds like 2H-Benzotriazole, 2-(2-phenylethyl)- may have promising applications in drug development.

Environmental Impact and Safety Considerations

The environmental impact of 2H-Benzotriazole, 2-(2-phenylethyl)- is an important consideration for its widespread use. Studies have shown that while the compound is relatively stable under normal conditions, it can degrade over time when exposed to certain environmental factors such as sunlight and microbial activity. However, its degradation products are generally considered non-toxic and do not pose significant environmental risks.

In terms of safety, handling precautions should be taken when working with this compound due to its potential irritant properties. Proper personal protective equipment (PPE) such as gloves and goggles should be used to minimize exposure. Additionally, storage conditions should be carefully controlled to prevent degradation and ensure product quality.

Conclusion

2H-Benzotriazole, 2-(2-phenylethyl)- (CAS No. 63777-67-3) is a multifunctional compound with a wide range of applications in industry and research. Its unique chemical structure confers valuable properties such as UV stability, antioxidant activity, and potential therapeutic effects. As research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.